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This guide provides a comprehensive overview of the crystal structures of key intermetallic
phases in the titanium aluminide (Ti-Al) system. Understanding these structures is crucial for
the development and application of these high-performance materials in demanding
environments. This document details the crystallographic data, experimental determination
methods, and phase relationships of the primary titanium aluminide intermetallics.

Core Titanium Aluminide Phases and Their Crystal
Structures

Titanium aluminide alloys derive their exceptional properties from a combination of intermetallic
phases, each with a distinct crystal structure. The most technologically important phases are
the gamma-titanium aluminide (y-TiAl) and the alpha-2 titanium aluminide (az-TisAl). The high-
temperature beta phase (B-Ti(Al)) and other intermetallics like TiAls also play significant roles in
the phase equilibria and microstructure of these alloys.

Gamma-Titanium Aluminide (y-TiAl)
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The y-TiAl phase is the cornerstone of many commercial titanium aluminide alloys, offering a
desirable balance of low density, high-temperature strength, and oxidation resistance.[1] It
possesses an ordered face-centered tetragonal (FCT) L1o crystal structure.[2][3] In this
arrangement, layers of titanium and aluminum atoms are stacked along the c-axis.[2] The
tetragonality (c/a ratio) is slightly greater than 1, typically around 1.02, and is influenced by the
aluminum concentration.[2]

Alpha-2 Titanium Aluminide (o2-TisAl)

The o2z-TisAl phase is another critical constituent, often coexisting with the y-TiAl phase in
lamellar microstructures. It has an ordered hexagonal D019 crystal structure.[1][4][5] This phase
provides strength and creep resistance at elevated temperatures.

Beta-Titanium Aluminide (B-Ti(Al) and Bo-TiAl)

At high temperatures, titanium aluminide alloys can form a disordered body-centered cubic
(BCC) B-Ti(Al) phase.[6] This phase is crucial for the hot workability of these alloys. Upon
cooling or with the addition of certain alloying elements, the disordered 3 phase can undergo
an ordering transformation to the B2 (CsCl-type) ordered cubic structure, designated as po-
TiAL[7][8] The presence and stability of the B/Bo phase are highly dependent on the alloy
composition and thermal history.[8]

Other Titanium Aluminide Phases

Other intermetallic compounds exist within the Ti-Al system, such as TiAls. TiAls has a D022
crystal structure, which is a body-centered tetragonal structure.[9] It is known for its excellent
oxidation resistance but suffers from low ductility.[4]

Quantitative Crystallographic Data

The precise lattice parameters of the titanium aluminide phases are influenced by factors such
as composition and temperature. The following table summarizes the key crystallographic data
for the primary intermetallic phases.
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Note: Lattice parameters can vary with specific alloy composition and temperature. The
aluminum content has a notable effect on the lattice parameters of the y-TiAl phase.[9]

Experimental Determination of Crystal Structures

The determination and analysis of the crystal structures of titanium aluminide intermetallics are
primarily carried out using X-ray diffraction (XRD) and transmission electron microscopy (TEM).

X-ray Diffraction (XRD)
XRD is a fundamental technique for phase identification and the precise measurement of lattice
parameters.

Methodology:

o Sample Preparation: Samples are typically prepared by standard metallographic procedures,
including grinding and polishing to obtain a flat, deformation-free surface. For powder
diffraction, the alloy is pulverized into a fine powder.

¢ Instrument Setup: A powder diffractometer equipped with a copper (Cu) Ka radiation source
is commonly used. Data is collected over a 26 range that covers the principal diffraction
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peaks of the expected phases.

o Phase Identification: The experimental diffraction pattern is compared with standard
diffraction patterns from databases (e.g., ICDD) to identify the phases present in the sample.

o Quantitative Analysis (Rietveld Refinement): For multiphase alloys, Rietveld refinement is a
powerful method used for quantitative phase analysis and the precise determination of lattice
parameters.[2] This technique involves fitting a calculated diffraction pattern to the
experimental data, allowing for the refinement of structural and microstructural parameters.

[8]

Transmission Electron Microscopy (TEM)

TEM provides high-resolution imaging and diffraction information, enabling detailed
characterization of the crystal structure and defects.

Methodology:

« Initial Sample Preparation: A thin slice of the material is cut from the bulk sample, typically
using a diamond saw.

e Mechanical Thinning: The slice is mechanically ground and polished to a thickness of about
100 um. A 3 mm disc is then punched out from the thinned slice.

 Final Thinning to Electron Transparency:

o Electropolishing: This technique is suitable for conductive metallic samples. The 3 mm
disc is electropolished in a temperature-controlled electrolyte bath until a small hole
appears in the center. The thin area around the hole is electron transparent.

o lon Milling: A focused beam of ions is used to sputter material from the sample, creating a
thin, electron-transparent area. This method is applicable to a wide range of materials.[6]
[12]

e Imaging and Diffraction: The prepared sample is then examined in a TEM. Selected area
electron diffraction (SAED) patterns are used to determine the crystal structure and
orientation of individual grains and phases. High-resolution TEM (HRTEM) allows for the
direct imaging of the atomic lattice.
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Phase Relationships and Transformations

The relationships between the different titanium aluminide phases are complex and are best
understood through the Ti-Al phase diagram. The diagram illustrates the stability of the various
phases as a function of temperature and composition.
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Caption: Key phase transformations in the Ti-Al system.

The diagram above illustrates the primary transformation pathways in titanium-rich Ti-Al alloys.
Solidification from the liquid phase often leads to the formation of the high-temperature 3
phase. Upon cooling, the 3 phase transforms to the a phase, which can then undergo an
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ordering reaction to form the a2 phase. The y phase can precipitate from the a phase or form
through a eutectoid decomposition of the az phase. The disordered B phase can also order to
the Bo phase under specific conditions. The orientation relationship between the parent and
product phases during these transformations, such as the Burgers orientation relationship for
the B to a transformation, plays a critical role in the development of the final microstructure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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